Cas no 883549-65-3 (1-(3-Dimethylamino-2-hydroxy-propyl)-2-methyl-1H-indole-3-carbaldehyde)

• Product Name: 1-(3-Dimethylamino-2-hydroxy-propyl)-2-methyl-1H-indole-3-carbaldehyde
• CAS No: 883549-65-3
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• MDL: MFCD08144881
• CID: 4718434
• Update Time: 2025-05-22

1-(3-Dimethylamino-2-hydroxy-propyl)-2-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-Dimethylamino-2-hydroxy-propyl)-2-methyl-1H-indole-3-carbaldehyde
• 1-[3-(dimethylamino)-2-hydroxypropyl]-2-methylindole-3-carbaldehyde
• ASN 15443967
• ST50401441

• MDL： MFCD08144881
• Inchi： 1S/C15H20N2O2/c1-11-14(10-18)13-6-4-5-7-15(13)17(11)9-12(19)8-16(2)3/h4-7,10,12,19H,8-9H2,1-3H3
• InChI Key： ZOEFLNBBNQFDDX-UHFFFAOYSA-N
• SMILES： OC(CN(C)C)CN1C(C)=C(C=O)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Topological Polar Surface Area: 45.5

Additional information on 1-(3-Dimethylamino-2-hydroxy-propyl)-2-methyl-1H-indole-3-carbaldehyde

1-(3-Dimethylamino-2-hydroxy-propyl)-2-methyl-1H-indole-3-carbaldehyde: A Comprehensive Overview

The compound 1-(3-Dimethylamino-2-hydroxy-propyl)-2-methyl-1H-indole-3-carbaldehyde (CAS No. 883549-65-3) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of indole derivatives, which are known for their significant roles in various biological and chemical processes. The indole moiety, a bicyclic structure consisting of a benzene ring fused with a pyrrole ring, is a common feature in many bioactive compounds, including alkaloids, pigments, and pharmaceutical agents.

The indole core of this compound is further modified by the presence of a carbaldehyde group at the 3-position, which introduces additional reactivity and functional versatility. The dimethylamino group attached to the propyl chain adds significant steric and electronic effects, influencing the compound's solubility, stability, and interactions with biological systems. The hydroxyl group on the propyl chain introduces hydrophilic properties, potentially enhancing the compound's ability to participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of indole derivatives in drug discovery, particularly in the development of anticancer agents. The unique combination of functional groups in this compound makes it an interesting candidate for exploring its biological activity. For instance, the dimethylamino group can act as a bioisostere for other nitrogen-containing groups, potentially mimicking the effects of amino acids or other biologically relevant molecules.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, reductions, and oxidations. The key challenge lies in controlling the stereochemistry and regioselectivity during these reactions to ensure high purity and yield. Researchers have employed various strategies, including the use of chiral catalysts and protecting groups, to optimize the synthesis pathway.

The carbaldehyde group at position 3 is particularly reactive and can undergo various transformations. For example, it can be reduced to form an alcohol or oxidized to form a carboxylic acid derivative. These transformations open up avenues for further functionalization and diversification of this compound's properties.

From an application standpoint, this compound has shown promise in several areas. In pharmacology, its ability to modulate cellular signaling pathways makes it a potential candidate for treating diseases such as cancer and neurodegenerative disorders. In materials science, its structural complexity could lead to applications in advanced materials such as polymers or nanomaterials.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. Molecular dynamics simulations have provided insights into its conformational flexibility and binding affinity with target proteins. These studies are crucial for understanding its mechanism of action and guiding future experimental work.

In conclusion, 1-(3-Dimethylamino-2-hydroxy-propyl)-2-methyl-1H-indole-3-carbaldehyde (CAS No. 883549-65-3) is a fascinating molecule with immense potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in fields ranging from medicinal chemistry to materials science. As ongoing studies continue to uncover its properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.